Cas no 32973-77-6 (3-amino-5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one)

• Product Name: 3-amino-5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• CAS No: 32973-77-6
• MF: C₈H₉N₃OS
• MW: 195.241559743881
• CID: 317913
• PubChem ID: 722254
• Update Time: 2025-04-19

3-amino-5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
• 3-AMINO-5,6-DIMETHYL-3H-THIENO[2,3-D]PYRIMIDIN-4-ONE
• 3-amino-5,6-dimethylthieno[2,3-d]pyrimidin-4-one
• Thieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6-dimethyl-
• 3-Amino-5,6-dimethylthieno<2,3-d>-4(3H)-pyrimidinon
• 3-amino-5,6-dimethylthieno<2,3-d>pyrimidin-4(3H)-one
• 3-amino-5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 3-(2-AMINOETHYL)ANILINE2HCL
• 32973-77-6
• AKOS000116776
• EN300-03841
• FT-0688000
• J-511633
• Z56886228
• DTXSID20352275
• CS-0219375
• DB-068724
• G34473
• STL306829
• AE-641/12753254

• MDL： MFCD01847774
• Inchi： 1S/C8H9N3OS/c1-4-5(2)13-7-6(4)8(12)11(9)3-10-7/h3H,9H2,1-2H3
• InChI Key： MQNDLLCWPVBUET-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C=N2)N)=O)C(C)=C1C

Computed Properties

• Exact Mass: 195.04700
• Monoisotopic Mass: 195.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.54
• Boiling Point: 416.6°Cat760mmHg
• Flash Point: 205.8°C
• Refractive Index: 1.748
• PSA: 89.15000
• LogP: 1.36980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines